Cas no 1092308-40-1 (4-chloro-N1-(2-methylpropyl)benzene-1,2-diamine)

• Product Name: 4-chloro-N1-(2-methylpropyl)benzene-1,2-diamine
• CAS No: 1092308-40-1
• MF: C₁₀H₁₅ClN₂
• MW: 198.692501306534
• CID: 5752845
• PubChem ID: 33789524
• Update Time: 2025-06-08

4-chloro-N1-(2-methylpropyl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• EN300-1116111
• 4-Chloro-n1-isobutylbenzene-1,2-diamine
• 4-chloro-N1-(2-methylpropyl)benzene-1,2-diamine
• CS-0283881
• 4-chloro-1-N-(2-methylpropyl)benzene-1,2-diamine
• 1092308-40-1
• 1,2-Benzenediamine, 4-chloro-N1-(2-methylpropyl)-

• Inchi： 1S/C10H15ClN2/c1-7(2)6-13-10-4-3-8(11)5-9(10)12/h3-5,7,13H,6,12H2,1-2H3
• InChI Key： OUOMOZVTVHDHHQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)NCC(C)C

Computed Properties

• Exact Mass: 198.0923762g/mol
• Monoisotopic Mass: 198.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.148±0.06 g/cm3(Predicted)
• Boiling Point: 337.5±27.0 °C(Predicted)
• pka: 4.83±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-chloro-N1-(2-methylpropyl)benzene-1,2-diamine

Introduction to 4-chloro-N1-(2-methylpropyl)benzene-1,2-diamine (CAS No. 1092308-40-1)

4-chloro-N1-(2-methylpropyl)benzene-1,2-diamine, identified by its Chemical Abstracts Service (CAS) number 1092308-40-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This diamine derivative features a chlorobenzene core substituted with a secondary amine group at the para position, further functionalized with an isobutyl chain. The unique structural configuration of this molecule imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various bioactive compounds.

The compound’s molecular structure consists of a benzene ring substituted with a chlorine atom at the 4-position and an N1-(2-methylpropyl) group attached to one of the amine functionalities. This arrangement not only influences its reactivity but also its potential biological activity. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances its versatility in chemical transformations, making it a promising candidate for further derivatization.

In recent years, 4-chloro-N1-(2-methylpropyl)benzene-1,2-diamine has been explored in the development of novel therapeutic agents. Its diamine moiety allows for facile participation in condensation reactions, leading to the formation of polyamine derivatives that exhibit diverse pharmacological effects. These derivatives have shown promise in preclinical studies as potential inhibitors of certain enzymes and receptors implicated in inflammatory and infectious diseases.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of bioactive molecules targeting specific pathological pathways. Researchers have leveraged its structural features to design analogs with enhanced binding affinity and selectivity. For instance, modifications to the isobutyl side chain have been investigated to optimize solubility and metabolic stability, which are critical factors for drug efficacy and bioavailability.

The pharmaceutical industry has taken note of these findings, and several academic institutions and biotechnology companies are actively engaged in exploring the therapeutic potential of 4-chloro-N1-(2-methylpropyl)benzene-1,2-diamine derivatives. Early-stage clinical trials are underway to evaluate their safety and efficacy in treating conditions such as cancer, neurodegenerative disorders, and autoimmune diseases. The compound’s ability to modulate key biological processes makes it a cornerstone in drug discovery efforts aimed at addressing unmet medical needs.

From a synthetic chemistry perspective, 4-chloro-N1-(2-methylpropyl)benzene-1,2-diamine serves as a versatile building block for constructing more complex scaffolds. Its reactivity allows for selective functionalization at multiple sites, enabling chemists to tailor molecular properties according to specific requirements. This adaptability has led to the development of novel synthetic methodologies that enhance efficiency and yield in producing high-value pharmaceutical intermediates.

The biological activity of this compound has been further elucidated through computational modeling and experimental studies. Researchers have utilized advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to decipher its interaction with biological targets. These studies have provided insights into how structural modifications can fine-tune binding interactions, paving the way for rational drug design.

In addition to its pharmaceutical applications, 4-chloro-N1-(2-methylpropyl)benzene-1,2-diamine has found utility in material science research. Its unique chemical properties make it suitable for developing advanced polymers and coatings with enhanced durability and functionality. The incorporation of this diamine derivative into polymer matrices has been shown to improve thermal stability and mechanical strength, making it attractive for industrial applications.

The future prospects of 4-chloro-N1-(2-methylpropyl)benzene-1,2-diamine are promising, with ongoing research efforts focused on expanding its therapeutic applications and exploring new synthetic pathways. Collaborative initiatives between academia and industry are expected to accelerate progress in translating laboratory discoveries into clinical reality. As our understanding of molecular interactions continues to evolve, compounds like CAS No. 1092308-40-1 will undoubtedly play a pivotal role in shaping the next generation of innovative treatments.

Overall, 4-chloro-N1-(2-methylpropyl)benzene-1,2-diamine represents a significant advancement in chemical biology and drug development. Its multifaceted utility across multiple disciplines underscores its importance as a research tool and potential therapeutic agent. As scientists continue to unravel its full potential, we can anticipate further breakthroughs that will benefit patients worldwide.